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Compound of Interest

N-(4-Methoxyphenyl)morpholin-4-
Compound Name:

amine
CAS No.: 851609-62-6
Cat. No.: B14185712

Get Quote

\ J

CAS Number: 18266-93-8 Chemical Class: Aromatic Amine / Hydrazine Derivative Primary
Application: Pharmaceutical Intermediate (Organic Synthesis)

Executive Hazard Assessment (The "Why")

Senior Scientist Note:As a niche intermediate, N-(4-Methoxyphenyl)morpholin-4-amine lacks
the extensive toxicological datasets of common solvents. Therefore, we apply the
Precautionary Principle. We treat this compound as a potential mutagen and sensitizer due to
its structural moieties: the N-N hydrazine bond embedded in a morpholine ring and the
attached p-anisidine-like group.

Structural Hazard Analysis

» Hydrazine Moiety (N-N): Potential reducing agent.[1] Risk of exothermic reaction with strong
oxidizers (peroxides, nitric acid).

» Aromatic Amine Fragment: High probability of aquatic toxicity and potential genotoxicity.
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e Morpholine Ring: Associated with skin and severe eye irritation.[2][3][4][5][6]

Immediate Safety Profile

Parameter Classification (Estimated*)  Operational Implication

) Zero skin contact policy. Use
Acute Toxin (Oral/Dermal), ) ]
Health double-gloving for solutions

Irritant
>100mM.

INCOMPATIBLE with Nitric
Reactivity Reducing Agent Acid, Peroxides,

Permanganates.

. ) ) Avoid dust generation.[5]
Flammability Combustible Solid ]
Ground all transfer equipment.

ZERO DISCHARGE. Do not

Environmental Aquatic Chronic 1 ]
pour down drains.[7]

*Estimates based on Structure-Activity Relationships (SAR) of analogous 4-aminomorpholine
and anisidine derivatives.

Waste Segregation: A Self-Validating System

To ensure safety, the disposal process must be "self-validating"—meaning the protocol itself
prevents common errors (like mixing incompatible streams).

The "Red-Tag" Protocol

All waste containing N-(4-Methoxyphenyl)morpholin-4-amine must be segregated into
streams that are destined for High-Temperature Incineration.

Table 1: Waste Stream Compatibility Matrix
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L . Compatible FORBIDDEN
Waste Type Destination Bin .
Solvents Additives

) ) Oxidizing solids (e.g.,

Solid Waste (Pure Solid Hazardous
] ) ) N/A KMnO4), Heavy metal
compound, filter cake)  (Incineration) X
salts.

_ Aqueous Acids (Risk
Organic Waste

Liquid Waste (Mother DCM, Methanol, Ethyl  of protonation/heat),
) ) ) (Halogenated or Non- ) )
liquor, reaction mix) Hal) Acetate, Toluene Peroxides (Explosion
a
risk).
Contaminated PPE Solid Hazardous N/A Sharps (segregate
(Gloves, wipes) (Debris) separately).

Step-by-Step Disposal Workflows
Scenario A: Solid Reagent Disposal

Applicability: Expired shelf stock or excess solid reagent.

o Container Inspection: Ensure the original container is intact. If the cap is degraded, place the
entire bottle into a larger secondary polyethylene jar.

o Labeling: Apply a hazardous waste label. Explicitly write: "Toxic Solid - Organic Amine
Derivative."

e Documentation: Log the mass.

o Hand-off; Transfer to EHS for Incineration.

Scenario B: Reaction Mixture (Liquid) Disposal

Applicability: Quenched reaction mixtures or mother liquors.

» Quench Verification: Ensure no active reagents (e.g., acid chlorides, hydrides) remain in the
solution.
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e pH Check: Adjust pH to neutral (7-9) if possible. Note: Acidic solutions of this amine form
salts that are highly water-soluble and harder to extract if a spill occurs.

e Solvent Segregation:
o If dissolved in DCM/Chloroform

Halogenated Waste.

o If dissolved in MeOH/EtOAc/Hexane
Non-Halogenated Waste.

» Transfer: Pour into the waste carboy using a funnel. Do not fill >90%.

Scenario C: Spill Cleanup Protocol

CRITICAL: Do not use paper towels alone. Use an absorbent that suppresses vapor.
e Evacuate & Ventilate: Clear the immediate 10-foot radius.

o PPE Up-Armor: Don nitrile gloves (double layer), lab coat, and safety goggles. If powder is
spilled, wear an N95 or P100 respirator.

o Containment: Ring the spill with a universal absorbent sock or vermiculite.
» Absorption: Cover liquid spills with Vermiculite or Sand.[8]
e Collection: Scoop material into a wide-mouth jar. Label as "Hazardous Waste - Spill Debris."

o Decontamination: Wash the surface with a mild surfactant (soap/water) followed by a solvent

wipe (ethanol).

Visualized Workflows
Diagram 1: Waste Stream Decision Logic

This logic gate ensures the compound never enters the municipal water system.
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Waste Generation:

N-(4-Methoxyphenyl)morpholin-4-amine

Physical State?

Pure/Debris \Dissolved

Solid / Powder Liquid Solution

Solvent Type?

Solid Hazardous Waste

(Incineration)

Contains Halogens?
(DCM, Chloroform)

Yes No

Halogenated Liquid Waste Non-Halogenated Liquid Waste

(Incineration) (Fuel Blending/Incineration)

Click to download full resolution via product page

Caption: Decision logic for segregating waste streams to ensure compliance with incineration
protocols.

Diagram 2: Spill Response & Safety Loop

This workflow emphasizes the "Stop-Assess-Act” cycle to prevent exposure during cleanup.
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Caption: Operational workflow for managing accidental spills, prioritizing containment and dust
suppression.

Regulatory & Compliance Context
EPA | RCRA Classification

While N-(4-Methoxyphenyl)morpholin-4-amine is not explicitly listed on the EPA P-list or U-
list by name, it must be characterized by the generator (you).

o Characteristic Waste: If dissolved in ignitable solvents (Flash point <60°C), it carries code
DOO01.

» Toxicity: Due to the aromatic amine structure, it should be managed as Toxic Waste to
prevent environmental release.

DOT Shipping (For Waste Transport)

If transporting waste off-site, use the generic classification for toxic organic solids unless
specific testing proves otherwise:

UN Number: UN 2811

Proper Shipping Name: Toxic solid, organic, n.o.s. (N-(4-Methoxyphenyl)morpholin-4-
amine)

Class: 6.1

Packing Group: I
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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